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Compound of Interest

Compound Name:

(E)-(2-

((hydroxyimino)methyl)phenyl)bor

onic acid

CAS No.: 859160-67-1

Cat. No.: B1398729

Get Quote

Product: 2-Formylphenylboronic Acid (CAS: 40138-16-7) Synonyms: 2-Boronobenzaldehyde;

o-Formylbenzeneboronic acid; Benzoxaborole (cyclic form) Support Level: Advanced / R&D[1]

Introduction: The "Chameleon" Molecule
Welcome to the technical support center for 2-Formylphenylboronic Acid (2-FPBA). If you are

experiencing solubility issues or inconsistent reactivity, you are likely battling this molecule's

unique ability to shapeshift.[1]

Unlike standard phenylboronic acids, 2-FPBA possesses an aldehyde group at the ortho

position.[1] This proximity allows the boronic acid moiety to cyclize with the carbonyl oxygen,

forming a hemiacetal known as 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole (or simply

benzoxaborole).[1]

Crucial Insight: In solution, your compound exists in a dynamic equilibrium between the Open

Form (aldehyde) and the Closed Form (benzoxaborole). This equilibrium is the root cause of
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most solubility and reactivity anomalies.

Part 1: Solubility & Dissolution Troubleshooting
Visual Troubleshooting Guide
The following decision tree helps you select the correct dissolution strategy based on your

application.

START: 2-FPBA Solid

Select Application

Organic Synthesis
(Suzuki/Heck) Bioconjugation / Aqueous

Preferred Solvents:
MeOH, DMSO, DMF, THF Direct addition to Water?

Cloudy? Heat to 40°C
(Cyclic form breaks)

If ppt persists

Check pH

Low Solubility (<10mM)

Add mild base (NaHCO3)
to pH 8-9

pH < 7

Soluble Boronate Anion

Forms Anion
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Figure 1: Decision tree for solubilizing 2-FPBA based on solvent system and application.

Frequently Asked Questions: Solubility
Q: I dissolved 2-FPBA in DMSO, but when I added it to my aqueous buffer, it precipitated

immediately. Why? A: This is a "Crash-Out" event caused by the hydrophobic nature of the

cyclic benzoxaborole form.[1]

Mechanism: In pure DMSO, the equilibrium may favor the open form or a solvated species.

When diluted into water at neutral or acidic pH (pH < 7), the molecule rapidly cyclizes into

the benzoxaborole form, which is less soluble in water than the ionized boronate form.

Solution: Ensure your aqueous buffer is at pH 8.0–9.0before adding the DMSO stock.[1] At

this pH, the boron atom ionizes (becoming tetrahedral,

), which significantly increases water solubility and prevents precipitation.

Q: Can I use Tris or HEPES buffer? A:Avoid Tris (Tris(hydroxymethyl)aminomethane).

Reason: Tris contains a 1,2-diol (and 1,3-diol) motif.[1] Boronic acids bind reversibly but

strongly to diols to form cyclic boronate esters.[1] This will sequester your 2-FPBA, changing

its reactivity and effective concentration.[1]

Recommended Buffers: Phosphate (PBS), Carbonate, or HEPES (though HEPES can

sometimes interact weakly, it is generally safer than Tris).[1]

Q: What is the maximum solubility?

DMSO/DMF: > 100 mM (High).[1]

Methanol: > 50 mM (Good).[1]

Water (pH 7): Low (< 10 mM, variable due to cyclization).

Water (pH 9): Moderate to High (forms boronate salt).
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Part 2: The Benzoxaborole Equilibrium (Advanced
Chemistry)
Understanding the speciation of 2-FPBA is critical for interpreting NMR data and reaction

outcomes.[1]

Open Form
(Aldehyde + Boronic Acid)

Reactive in Suzuki

Closed Form
(Benzoxaborole)

Dominant at Neutral pH
 Spontaneous

(Fast)

Boronate Anion
(Tetrahedral)

Soluble Species

 pH > pKa (~8.2)
+ OH-

 pH > pKa
Ring Opening

Click to download full resolution via product page

Figure 2: Speciation of 2-FPBA. The closed benzoxaborole form is often the "resting state" in

neutral solution, masking the aldehyde.

Technical Deep Dive
pKa: The pKa of 2-FPBA is approximately 8.2 [1].[1] However, the acidity of the

benzoxaborole form can be higher (lower pKa) due to ring strain.

NMR Confusion: If you take an NMR in wet DMSO or CD3OD, you may see broadened

peaks or dual sets of peaks.[1] This is not impurity; it is the tautomeric exchange between

the open aldehyde and the closed hemiacetal.

Part 3: Reaction Optimization (Suzuki-Miyaura)
Q: My Suzuki coupling yield is low (<20%). I suspect the catalyst is dead, but it works with

other substrates. A: The issue is likely Protodeboronation or Cyclic Stability.

Protodeboronation:Ortho-substituted boronic acids are prone to losing the boron group

entirely (replaced by H) under basic conditions and high heat.[1]
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Fix: Lower the reaction temperature (try 60°C instead of 80-100°C). Use a milder base like

K3PO4 or Cs2CO3 instead of NaOH/KOH.

Cyclization Inhibition: The closed benzoxaborole form is less prone to transmetallation (the

step where Boron transfers the organic group to Palladium).

Fix: You must shift the equilibrium to the open/anionic form. Ensure your base strength is

sufficient to ionize the boron (pH > 8.5) but not so strong that it destroys the aldehyde

(Cannizzaro reaction).

Recommended Protocol for 2-FPBA Coupling:

Solvent: DME/Water (2:1) or Dioxane/Water (4:1).

Base: K2CO3 (2.0 equiv) or K3PO4 (2.0 equiv).[1]

Catalyst: Pd(dppf)Cl2 (robust) or Pd(PPh3)4.

Temperature: 60–70°C.

Additive: If reaction is sluggish, add 1-2 drops of Glycerol.

Why? Glycerol forms a boronate ester that can sometimes solubilize the boron species

and protect it from protodeboronation, while still allowing transmetallation.

Part 4: Storage & Stability
Q: The powder turned from white/pale yellow to brown. Is it usable? A:No. Brown discoloration

indicates oxidation of the aldehyde or polymerization.

Boronic acids are air-sensitive. They can oxidize to phenols (C-B bond cleavage) or form

anhydrides (boroxines).[1]

The Aldehyde is vulnerable. It can auto-oxidize to the carboxylic acid (2-

carboxyphenylboronic acid).[1]

Storage Protocol:
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Temperature: 2–8°C (Refrigerate).

Atmosphere: Flush with Nitrogen or Argon after use.[1]

Container: Tightly sealed. If storing for >1 month, wrap the cap in Parafilm.[1]

Summary of Physicochemical Properties
Property Value / Behavior Implication for User

Molecular Weight 149.94 g/mol Calculation basis.[1][2][3]

pKa ~8.2 (Predicted) [1]
Buffer pH must be >8.5 for full

aqueous solubility.[1]

Water Solubility pH-dependent Low at pH 7; High at pH > 9.[1]

Dominant Species Benzoxaborole (Cyclic)
"Masks" the aldehyde in

neutral solution.

Diol Affinity High
Do NOT use Tris or sugar-

containing buffers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Formylbenzeneboronic acid | 40138-16-7 [chemicalbook.com]

2. 2-Formylphenylboronic acid | C7H7BO3 | CID 292189 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-Formylphenylboronic acid | 87199-17-5 [chemicalbook.com]

4. Characterization of the Dynamic Equilibrium between Closed and Open Forms of the
Benzoxaborole Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: 2-Formylphenylboronic Acid
(2-FPBA)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398729/docs#technical-support-center-2-
formylphenylboronic-acid-2-fpba-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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